(Z)-2-(4-fluorobenzylidene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-4-methylbenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-4-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C23H25FN2O4/c1-15-12-19(28)18(14-26-8-6-25(7-9-26)10-11-27)23-21(15)22(29)20(30-23)13-16-2-4-17(24)5-3-16/h2-5,12-13,27-28H,6-11,14H2,1H3/b20-13-
• InChI Key: CJDHEWSAENJCNJ-MOSHPQCFSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC=C(C=C3)F)O2)CN4CCN(CC4)CCO)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC=C(C=C3)F)/O2)CN4CCN(CC4)CCO)O
• Molecular Formula: C23H25FN2O4
• Molecular Weight: 412.5 g/mol

Description

(Z)-2-(4-fluorobenzylidene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-4-methylbenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H25FN2O4 and its molecular weight is 412.461. The purity is usually 95%.
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Scientific Research Applications

Diketopiperazine Derivatives and Their Bioactivities

Diketopiperazine derivatives isolated from marine-derived actinomycete Streptomyces sp. have shown modest antivirus activity against influenza A (H1N1) virus, highlighting their potential as antiviral agents. These compounds' structures were elucidated through comprehensive spectroscopic analysis, demonstrating their complex chemical nature and the possibilities for synthetic modification to enhance biological activity (Wang et al., 2013).

Piperazine-Based Compounds in Drug Design

Piperazine cores are prevalent in medicinal chemistry, serving as key scaffolds for developing compounds with varied pharmacological activities. For instance, novel conformationally restricted butyrophenones with affinities for dopamine and serotonin receptors have been prepared, demonstrating their potential as antipsychotic agents (Raviña et al., 2000). Similarly, new phenolic Mannich bases with piperazines have shown cytotoxic, anticancer, and carbonic anhydrase inhibitory effects, underscoring the versatility of piperazine derivatives in therapeutic agent design (Gul et al., 2019).

Benzofuran Derivatives and Their Biological Significance

Benzofuran derivatives are recognized for their diverse biological activities, including antimicrobial, antifungal, and antipsychotic effects. The synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, for example, have revealed its potential as an antimicrobial agent, showcasing the structural basis for its activity and offering insights into designing related compounds with enhanced bioactivities (Sanjeevarayappa et al., 2015).